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Compound of Interest

(2-Methylbenzo[d]oxazol-6-
Compound Name:
yl)methanol

Cat. No.: B177936

Technical Guide: (2-Methylbenzo[d]oxazol-6-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of (2-Methylbenzo[d]oxazol-6-yl)methanol. The information is curated for
researchers, scientists, and professionals involved in drug development and other scientific
endeavors.

Core Compound Information

(2-Methylbenzo[d]oxazol-6-yl)methanol, identified by the CAS number 136663-40-6, is a
heterocyclic compound featuring a benzoxazole core structure. This guide summarizes its key
identifiers and computed physicochemical properties to facilitate its use in research and
development.
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Property Value Source

Molecular Formula CoHsNO2 PubChem[1]

Molecular Weight 163.17 g/mol PubChem[1]
(2-methyl-1,3-benzoxazol-6-

IUPAC Name PubChem[1]
yl)methanol

) CC1=NC2=C(01)C=C(C=C2)
Canonical SMILES PubChem[1]

CO

CAS Number

136663-40-6

Predicted Boiling Point

303.0+17.0°C

ChemicalBook

Predicted Density

1.258 + 0.06 g/cm?

ChemicalBook

XLogP3 1.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

2 PubChem[1]
Count
Rotatable Bond Count 1 PubChem[1]

Experimental Data

Currently, experimentally determined physical properties such as melting point, boiling point,

and solubility for (2-Methylbenzo[d]oxazol-6-yl)methanol are not readily available in the

public domain. Researchers are advised to perform their own characterizations.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (2-Methylbenzo[d]oxazol-

6-yl)methanol is not widely published, the general synthesis of 2-substituted benzoxazoles is

well-documented. These methods typically involve the condensation of a 2-aminophenol

derivative with a carboxylic acid or its equivalent. For (2-Methylbenzo[d]oxazol-6-

yl)methanol, a plausible synthetic route would involve the reaction of an appropriately

substituted 2-aminophenol with acetic acid or a derivative thereof.
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A general procedure for the synthesis of 2-substituted benzoxazoles is as follows:

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-substituted benzoxazoles.

Note: This is a generalized protocol. Reaction conditions, including solvent, temperature, and
catalyst, would need to be optimized for the specific synthesis of (2-Methylbenzo[d]oxazol-6-
yl)methanol.

Biological Activity and Signaling Pathways

The benzoxazole scaffold is a recognized pharmacophore present in numerous biologically
active molecules and is explored for its potential in anticancer, anti-inflammatory, antiviral, and
antimicrobial activities.[2] However, specific studies on the biological activity of (2-
Methylbenzo[d]oxazol-6-yl)methanol are limited. Research on related 2-methylbenzoxazole
derivatives has indicated potential as inhibitors of various enzymes and their involvement in
different biological pathways. For instance, some benzoxazole derivatives have been
investigated as tyrosinase inhibitors, potentially impacting melanogenesis.[3]

Further research is required to elucidate the specific biological targets and signaling pathways
modulated by (2-Methylbenzo[d]oxazol-6-yl)methanol. A general logical relationship for
investigating the biological activity of a novel compound is outlined below.
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(2-Methylbenzo[d]oxazol-6-yl)methanol
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Logical workflow for the biological evaluation of a novel chemical entity.

Safety Information

A comprehensive Safety Data Sheet (SDS) should be consulted before handling (2-
Methylbenzo[d]oxazol-6-yl)methanol. Standard laboratory safety protocols, including the use
of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, are
recommended. Work should be conducted in a well-ventilated area or a fume hood.

This technical guide serves as a foundational resource. Further experimental investigation is
necessary to fully characterize the properties and biological activities of (2-
Methylbenzo[d]oxazol-6-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

